1-Chloro-3-diethylamino-propan-2-ol
Description
1-Chloro-3-diethylamino-propan-2-ol (CAS: 15285-59-3) is a tertiary amine derivative with the molecular formula C₇H₁₆ClNO and a molar mass of 165.66 g/mol . Structurally, it features a hydroxyl group (-OH) at the second carbon, a chlorine atom at the first carbon, and a diethylamino group (-N(C₂H₅)₂) at the third carbon of the propane backbone. Limited safety and stability data are available for this compound, though its rarity is highlighted in the Agfa-Labs database, where it is listed as "on request" .
Properties
CAS No. |
15285-59-3 |
|---|---|
Molecular Formula |
C7H16ClNO |
Molecular Weight |
165.66 g/mol |
IUPAC Name |
1-chloro-3-(diethylamino)propan-2-ol |
InChI |
InChI=1S/C7H16ClNO/c1-3-9(4-2)6-7(10)5-8/h7,10H,3-6H2,1-2H3 |
InChI Key |
INWIZUCMCGANRE-UHFFFAOYSA-N |
Canonical SMILES |
CCN(CC)CC(CCl)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- The hydrochloride salt (1-amino-3-chloropropan-2-ol hydrochloride) enhances water solubility compared to the neutral tertiary amine .
- The dodecyloxy chain in 1-chloro-3-(dodecyloxy)propan-2-ol significantly increases lipophilicity, altering solubility and reactivity .
Physicochemical Properties
*Inferred from the long alkyl chain in 1-chloro-3-(dodecyloxy)propan-2-ol.
Key Observations :
- 3-(Diethylamino)-2,2-dimethyl-propan-1-ol has a relatively high boiling point (226.6°C) and low density (0.875 g/cm³), typical of branched tertiary amines .
- Safety data for 1-chloro-2-methyl-2-propanol emphasize immediate first aid for skin/eye contact, suggesting higher reactivity compared to the main compound .
Stability and Handling Requirements
- This compound: Stability data are unavailable, but its tertiary amine group may render it sensitive to oxidation or acidic conditions.
- 1-Chloro-2-methyl-2-propanol: Immediate washing with water is advised after exposure, indicating corrosivity or irritancy .
- 1-Amino-3-chloropropan-2-ol hydrochloride: As a hydrochloride salt, it is likely stable in aqueous environments but may hydrolyze under extreme pH .
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